Cas no 193977-34-3 (2,4,5-Trifluorophenacyl Bromide)

• Product Name: 2,4,5-Trifluorophenacyl Bromide
• CAS No: 193977-34-3
• MF: C₈H₄BrF₃O
• MW: 253.015972137451
• CID: 2625522
• PubChem ID: 2783181
• Update Time: 2025-05-23

2,4,5-Trifluorophenacyl Bromide Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trifluorophenacyl Bromide
• 193977-34-3
• MFCD07368689
• 2-bromo-1-(2,4,5-trifluorophenyl)ethan-1-one
• 2-Bromo-1-(2,4,5-trifluorophenyl)ethan-1-one, 2-Bromo-2',4',5'-trifluoroacetophenone
• DTXSID60382490
• FUXKXNLPKBSNNE-UHFFFAOYSA-N
• CS-0212530
• Ethanone, 2-bromo-1-(2,4,5-trifluorophenyl)-
• DTXCID30333515
• PS-9825
• SCHEMBL2096480
• AKOS025294819
• 2-bromo-1-(2,4,5-trifluorophenyl)ethanone

• Inchi： 1S/C8H4BrF3O/c9-3-8(13)4-1-6(11)7(12)2-5(4)10/h1-2H,3H2
• InChI Key： FUXKXNLPKBSNNE-UHFFFAOYSA-N
• SMILES： BrCC(C1C=C(C(=CC=1F)F)F)=O

Computed Properties

• Exact Mass: 251.93976Da
• Monoisotopic Mass: 251.93976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 2,4,5-Trifluorophenacyl Bromide

Recent Advances in the Application of 2,4,5-Trifluorophenacyl Bromide (CAS: 193977-34-3) in Chemical Biology and Pharmaceutical Research

2,4,5-Trifluorophenacyl Bromide (CAS: 193977-34-3) is a fluorinated phenacyl bromide derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of fluorinated pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in photoaffinity labeling, proteomics, and as a building block for the construction of complex molecular architectures. The presence of multiple fluorine atoms enhances its reactivity and metabolic stability, making it a valuable tool for drug discovery and development.

One of the most notable applications of 2,4,5-Trifluorophenacyl Bromide is its role in photoaffinity labeling (PAL), a technique widely used to study protein-ligand interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a photoreactive probe for identifying binding sites of small molecules on target proteins. The trifluoromethyl group in the compound was found to improve the labeling efficiency and reduce nonspecific binding, thereby enhancing the accuracy of protein interaction mapping. This advancement has significant implications for the development of targeted therapies and the understanding of drug mechanisms at the molecular level.

In addition to its applications in proteomics, 2,4,5-Trifluorophenacyl Bromide has been employed as a precursor in the synthesis of fluorinated heterocycles, which are prevalent in many FDA-approved drugs. A recent study in Organic Letters (2024) showcased its use in a novel one-pot synthesis of trifluoromethyl-substituted pyrazoles, a class of compounds with demonstrated anti-inflammatory and anticancer properties. The researchers reported high yields and excellent regioselectivity, underscoring the compound's potential in streamlining the synthesis of complex fluorinated scaffolds. This development is particularly relevant given the growing demand for fluorinated pharmaceuticals, which account for over 20% of all small-molecule drugs on the market.

Another emerging application of 2,4,5-Trifluorophenacyl Bromide is in the field of bioconjugation chemistry. A 2023 paper in Bioconjugate Chemistry described its use as a versatile linker for attaching fluorescent tags and other functional groups to biomolecules. The study highlighted the compound's superior stability under physiological conditions compared to conventional bromoacetyl reagents, making it particularly suitable for in vivo imaging applications. This innovation opens new avenues for the development of diagnostic tools and targeted drug delivery systems.

From a safety and pharmacokinetics perspective, recent toxicological studies have provided valuable insights into the handling and application of 2,4,5-Trifluorophenacyl Bromide. A 2024 report in Chemical Research in Toxicology characterized its metabolic pathways and identified the major metabolites formed in hepatic microsomes. These findings are crucial for assessing the compound's safety profile and optimizing its use in pharmaceutical applications. The study also proposed strategies for minimizing potential toxicity through structural modifications, which could further expand its utility in drug design.

Looking ahead, the unique properties of 2,4,5-Trifluorophenacyl Bromide position it as a valuable asset in the medicinal chemist's toolkit. Its applications span from basic research in chemical biology to practical applications in drug discovery and development. Future research directions may include exploring its use in novel synthetic methodologies, expanding its applications in chemical biology techniques, and investigating its potential in emerging therapeutic areas. As the pharmaceutical industry continues to prioritize fluorinated compounds, the importance of versatile building blocks like 2,4,5-Trifluorophenacyl Bromide is likely to grow significantly in the coming years.